6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C10H4F4N4S
• Molecular Weight: 288.23 g/mol
• IUPAC Name: 6-(2-fluorophenyl)-3-(trifluoromethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C10H4F4N4S/c11-6-4-2-1-3-5(6)7-17-18-8(10(12,13)14)15-16-9(18)19-7/h1-4H
• InChI Key: CCKHBLJZRYKIBX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C(F)(F)F)F

Description

6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazoles and has shown promising results in the field of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound interacts with certain enzymes and proteins in cells, leading to changes in cellular processes. For example, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has various biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis. In inflammation, this compound has been shown to reduce the production of inflammatory cytokines and chemokines. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and selectivity towards certain enzymes and proteins. In addition, this compound has been shown to have low toxicity towards normal cells. However, the limitations of using this compound in lab experiments include its relatively low solubility and stability, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to study the structure-activity relationship of this compound to identify more potent and selective analogs. In addition, further studies are needed to understand the mechanism of action of this compound and its potential applications in various diseases. Finally, the development of novel drug delivery systems may improve the bioavailability and efficacy of this compound in vivo.

Synthesis Methods

The synthesis of 6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-fluoroaniline with trifluoroacetic acid, followed by the addition of thiosemicarbazide and sodium nitrite. The resulting product is then treated with sodium hydroxide to obtain the desired compound. This synthesis method is relatively simple and has been optimized to produce a high yield of the compound.

Scientific Research Applications

The 6-(2-Fluorophenyl)-3-(trifluoromethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research fields. In medicinal chemistry, this compound has been studied for its anti-cancer and anti-inflammatory properties. In biochemistry, it has been used as a tool to study the role of certain enzymes and proteins in cellular processes. In pharmacology, this compound has been studied for its potential as a drug candidate for various diseases.